Cas no 7475-06-1 ( )

• Product Name: &nbsp
• CAS No: 7475-06-1
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 980197
• PubChem ID: 344298
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID70322387
• SCHEMBL24591453
• NSC-401135
• NSC401135
• 7475-06-1
• 4-(Methyleneamino)-N-phenylaniline
• 4-(methylideneamino)-N-phenylaniline
• DB-218499
• 4-(methylideneamino)-N-phenyl-aniline
•  

• Inchi： 1S/C13H12N2/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h2-10,15H,1H2
• InChI Key： CTXMDBPVWIHSJW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)N=C

Computed Properties

• Exact Mass: 196.10016
• Monoisotopic Mass: 196.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.568
• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines